N-(2-furylmethyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H23N3O3/c1-23-16-6-4-15(5-7-16)21-10-8-20(9-11-21)14-18(22)19-13-17-3-2-12-24-17/h2-7,12H,8-11,13-14H2,1H3,(H,19,22)
• InChI Key: AABXTUMOZQNJHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NCC3=CC=CO3
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

N-(2-furylmethyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide, commonly known as FMA-1, is a compound that has gained attention in the scientific community due to its potential applications in research. FMA-1 is a piperazine derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of FMA-1 is not fully understood. However, it has been shown to have affinity for the dopamine D2 receptor, which suggests that it may modulate the dopaminergic system.
Biochemical and Physiological Effects
FMA-1 has been shown to have anxiolytic effects in animal models. It has also been shown to decrease locomotor activity and increase sleeping time in mice. FMA-1 has also been studied for its potential use in imaging studies, as it has been shown to bind to the dopamine D2 receptor.

Advantages and Limitations for Lab Experiments

One advantage of using FMA-1 in lab experiments is its potential as a radioligand for imaging studies. It has also been shown to have anxiolytic effects, which could be useful in studying anxiety disorders. However, one limitation of using FMA-1 is its limited availability and high cost.

Future Directions

There are several potential future directions for research involving FMA-1. One direction could be to further study its potential as a radioligand for imaging studies. Another direction could be to study its effects on other neurotransmitter systems, such as the serotonin and GABA systems. Additionally, further studies could be conducted to investigate its potential use in treating anxiety disorders.

Synthesis Methods

The synthesis of FMA-1 involves the reaction between 4-(4-methoxyphenyl)-1-piperazine and 2-furylacetic acid. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in dichloromethane. The resulting compound is then purified using column chromatography to obtain pure FMA-1.

Scientific Research Applications

FMA-1 has been studied for its potential applications in research. It has been shown to have affinity for the dopamine D2 receptor, which makes it a potential candidate for studying the dopaminergic system. FMA-1 has also been studied for its potential use as a radioligand for imaging studies.